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Compound of Interest

Compound Name: Geranic acid

Cat. No.: B7767743

Essential Safety and Handling Guide for Geranic
Acid

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for the handling of Geranic acid in a laboratory

setting. Adherence to these guidelines is essential for ensuring the safety of researchers,
scientists, and drug development professionals.

Geranic acid is classified as a hazardous chemical that can cause skin and eye irritation, is
harmful upon skin contact, and may cause respiratory irritation.

Personal Protective Equipment (PPE)

Before handling Geranic acid, ensure the following personal protective equipment is worn:
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PPE Category Specification

Wear chemical safety goggles that provide a
Eye and Face Protection tight seal, or a full-face shield for maximum

protection against splashes.

Chemical-resistant gloves (e.g., nitrile) and a lab
Skin Protection coat or long-sleeved protective clothing are

mandatory to prevent skin contact.

Under normal laboratory conditions with
adequate ventilation, respiratory protection is
) ) not typically required. If vapors or mists are
Respiratory Protection S ]
generated, or if irritation is experienced, a
NIOSH/MSHA-approved respirator should be

used.

Safe Handling and Operational Plan

2.1. Engineering Controls:

« Always handle Geranic acid in a well-ventilated area, preferably within a chemical fume
hood.

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.

2.2. Handling Procedure:

o Preparation: Before starting work, ensure all necessary PPE is correctly worn. Prepare the
work area by removing any unnecessary items and ensuring spill containment materials are
available.

¢ Dispensing: When transferring Geranic acid, do so carefully to avoid splashing. Use
appropriate tools such as a pipette with a bulb or a graduated cylinder.

e Usage: Avoid direct contact with the skin, eyes, and clothing. Do not breathe in any mists or
vapors that may be generated.
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» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.

2.3. Storage:

» Store Geranic acid in a cool, dry, and well-ventilated area, away from heat and sources of

ignition.

o Keep the container tightly closed when not in use.

Emergency and First Aid Procedures

Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove any contaminated clothing and wash it
before reuse. If skin irritation persists, seek

medical attention.

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Move the individual to fresh air. If breathing

becomes difficult or symptoms such as

Inhalation . S :
respiratory irritation occur, seek medical
attention.

Rinse the mouth thoroughly with water. Do not

Ingestion induce vomiting. Seek immediate medical

attention.

Spill and Disposal Plan

4.1. Spill Response:

» Evacuate non-essential personnel from the spill area.
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o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or
earth.

o Collect the absorbed material into a suitable, closed container for disposal.
e Do not allow the spill to enter drains or waterways.
4.2. Waste Disposal:

» Dispose of Geranic acid and any contaminated materials in accordance with all applicable
local, regional, and national regulations. This should be done through an approved waste
disposal facility.

Quantitative Data

The following table summarizes key quantitative safety data for Geranic acid:

Data Point Value

LD50 Oral (Rat) 3700 mg/kg

LD50 Dermal (Rabbit) 1750 mg/kg

Flash Point 133 °C/271.4 °F (closed cup)
Boiling Point 249 - 251 °C/ 480.2 - 483.8 °F

Workflow for Handling Geranic Acid
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Emergency Procedures
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Caption: Workflow for the safe handling of Geranic acid from preparation to disposal.

 To cite this document: BenchChem. [Personal protective equipment for handling Geranic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b7767743#personal-protective-equipment-for-
handling-geranic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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